1-Bromo-6,6-dimethylheptane
Overview
Description
1-Bromo-6,6-dimethylheptane is a halogenated organic compound with a chemical formula of C9H19Br . It has a molecular weight of 207.15 and is used for research purposes .
Molecular Structure Analysis
The molecular structure of 1-Bromo-6,6-dimethylheptane consists of a seven-carbon chain (heptane) with two methyl groups (CH3) attached to the sixth carbon and a bromine atom attached to the first carbon .Physical And Chemical Properties Analysis
1-Bromo-6,6-dimethylheptane has a molecular weight of 207.15 . Unfortunately, specific physical and chemical properties such as boiling point, melting point, and density were not found in the search results.Scientific Research Applications
Synthesis of Complex Organic Compounds : 1-Bromo-6,6-dimethylheptane is used in the synthesis of complex organic compounds. For instance, it is involved in the preparation of apoverbenone through dehydrobromination of sterically hindered bromo-ketone (Grimshaw et al., 1972).
Formation of Bridged and Cyclic Compounds : It plays a role in reactions leading to the formation of various bridged and cyclic compounds, such as the synthesis of 6-methyltetracyclo[4.2.0.01,7.05,7]octane (Alber & Szeimies, 1994).
Synthesis and Kinetic Studies of Chromene Derivatives : This compound is crucial in the synthesis and kinetic studies of chromene derivatives, which are important in pharmaceutical applications, including anticancer drugs (Asheri, Habibi‐Khorassani, & Shahraki, 2016).
Synthesis of Non-Chiral Analogues : It is also used in the synthesis of non-chiral analogues of certain acids, contributing to advancements in medicinal chemistry (Kubyshkin, Mikhailiuk, & Komarov, 2007).
Environmental Chemistry : The compound plays a role in environmental chemistry, as seen in the regioselective synthesis of nonylphenol isomers and determination of their environmental properties (Lalah et al., 2001).
Study of Chemical Reactions and Compounds Behavior : It is used in studying the behavior of alkenyl halides in condensation reactions, contributing to a deeper understanding of organic reaction mechanisms (Cheltsova, Chernyshev, & Petrov, 1955).
Investigation of Electrochemical Behaviors : Research includes studies on the electrochemical behavior of similar compounds, aiding in the development of electrochemical synthesis methods (Rose, 2016).
Application in Fuel Chemistry : It also finds application in fuel chemistry, particularly in the study of low-temperature oxidation chemistry of branched alkanes (He et al., 2020).
Synthesis of Bromine-Substituted Compounds : The compound is pivotal in synthesizing bromine-substituted dienes and cycloheptatriene, which are important for Diels-Alder reactions (Werstiuk & Roy, 2001).
properties
IUPAC Name |
1-bromo-6,6-dimethylheptane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19Br/c1-9(2,3)7-5-4-6-8-10/h4-8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUFVFHCSIZGUDV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CCCCCBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19Br |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40700739 |
Source
|
| Record name | 1-Bromo-6,6-dimethylheptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40700739 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
54216-75-0 |
Source
|
| Record name | 1-Bromo-6,6-dimethylheptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40700739 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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